5-Methyl-5,6-dihydroindeno[2,1-b]indole

• CAS RN: 90054-38-9
• Molecular Formula: C16H13N
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 5-methyl-6H-indeno[2,1-b]indole
• InChI: InChI=1S/C16H13N/c1-17-14-9-5-4-8-13(14)16-12-7-3-2-6-11(12)10-15(16)17/h2-9H,10H2,1H3
• InChI Key: GQVCNPBYKZHECH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C3=CC=CC=C3C2)C4=CC=CC=C41

Description

5-Methyl-5,6-dihydroindeno[2,1-b]indole is a useful research compound. Its molecular formula is C16H13N and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 0.5 l bulb were placed 100 ml 50% aqueous NaOH, 100 ml benzene, 6.1 g (28 mmol)of 5,6-dihydroindeno[2,1-b]indole, prepared in Example 4, 1.8 ml (28 mmol) of MeI and 0.5 g of trimethylcetylammonium bromide. After having stirred the obtained mixture for 2 hours, the formation of an organic phase was observed; said phase was separated, washed twice with water (100 ml) and dried over Na2SO4. After removal of the solvent, the residue was recrystallized from ethanol, obtaining 4.8 g of N-methyl-5,6-dihydroindeno[2,1-b]indole (yield=78%).